Cas no 2227898-74-8 (2-(2R)-oxiran-2-ylpyrazolo1,5-apyrimidine)

• Product Name: 2-(2R)-oxiran-2-ylpyrazolo1,5-apyrimidine
• CAS No: 2227898-74-8
• MF: C₈H₇N₃O
• MW: 161.160681009293
• CID: 6110951
• PubChem ID: 165673409
• Update Time: 2025-10-19

2-(2R)-oxiran-2-ylpyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(2R)-oxiran-2-ylpyrazolo1,5-apyrimidine
• 2-[(2R)-oxiran-2-yl]pyrazolo[1,5-a]pyrimidine
• 2227898-74-8
• EN300-1750226

• Inchi： 1S/C8H7N3O/c1-2-9-8-4-6(7-5-12-7)10-11(8)3-1/h1-4,7H,5H2/t7-/m0/s1
• InChI Key： HKIXVBPHNBBJTP-ZETCQYMHSA-N
• SMILES： O1C[C@H]1C1C=C2N=CC=CN2N=1

Computed Properties

• Exact Mass: 161.058911855g/mol
• Monoisotopic Mass: 161.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 42.7Ų

Additional information on 2-(2R)-oxiran-2-ylpyrazolo1,5-apyrimidine

Introduction to 2-(2R)-oxiran-2-ylpyrazolo[1,5-a]pyrimidine (CAS No. 2227898-74-8)

2-(2R)-oxiran-2-ylpyrazolo[1,5-a]pyrimidine (CAS No. 2227898-74-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 2-(2R)-oxiran-2-ylpyrazolo[1,5-a]pyrimidine make it a promising candidate for further research and development in various areas of pharmaceutical science.

The core structure of 2-(2R)-oxiran-2-ylpyrazolo[1,5-a]pyrimidine consists of a pyrazolopyrimidine ring system fused with an oxirane moiety. The presence of the oxirane ring introduces a high degree of reactivity and potential for chemical modifications, which can be exploited to enhance the compound's pharmacological properties. Recent studies have shown that this compound exhibits significant biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects.

In the context of anti-inflammatory research, 2-(2R)-oxiran-2-ylpyrazolo[1,5-a]pyrimidine has been found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These cytokines play a crucial role in the pathogenesis of various inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease. By modulating the expression and activity of these cytokines, 2-(2R)-oxiran-2-ylpyrazolo[1,5-a]pyrimidine could potentially serve as a lead compound for the development of new anti-inflammatory drugs.

In cancer research, 2-(2R)-oxiran-2-ylpyrazolo[1,5-a]pyrimidine has shown promising anti-cancer properties. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the activation of caspase-dependent apoptotic pathways and the inhibition of cell proliferation. These findings suggest that 2-(2R)-oxiran-2-ylpyrazolo[1,5-a]pyrimidine could be a valuable candidate for further preclinical and clinical evaluation as an anti-cancer agent.

Beyond its anti-inflammatory and anti-cancer activities, 2-(2R)-oxiran-2-ylpyrazolo[1,5-a]pyrimidine has also been investigated for its neuroprotective effects. Research has shown that this compound can protect neurons from oxidative stress-induced damage and reduce neuroinflammation. These properties make it a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Further studies are needed to elucidate the molecular mechanisms underlying these neuroprotective effects.

The structural versatility of 2-(2R)-oxiran-2-ylpyrazolo[1,5-a]pyrimidine allows for extensive chemical modifications to optimize its pharmacological profile. For instance, substituents can be introduced at various positions on the pyrazolopyrimidine ring to enhance solubility, bioavailability, and target specificity. Computational methods such as molecular docking and molecular dynamics simulations have been employed to predict the binding modes and interactions of modified derivatives with target proteins.

In addition to its biological activities, the synthesis of 2-(2R)-oxiran-2-ylpyrazolo[1,5-a]pyrimidine has been optimized to improve yield and purity. Various synthetic routes have been reported in the literature, including multistep reactions involving cyclization and epoxidation steps. The choice of synthetic method depends on factors such as cost-effectiveness, scalability, and environmental impact.

The safety profile of 2-(2R)-oxiran-2-ylpyrazolo[1,5-a]pyrimidine is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations. However, further safety evaluations are necessary to ensure its suitability for clinical use.

In conclusion, 2-(2R)-oxiran-2-ylpyrazolo[1,5-a]pyrimidine (CAS No. 2237898-74-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological profile make it an attractive candidate for further research and development in medicinal chemistry and drug discovery. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical potential.